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Compound of Interest

Compound Name: Triptohypol C

Cat. No.: B1670588

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical guidance for the proper disposal of
Triptohypol C. As a derivative of the known toxic compound Tripterin, Triptohypol C should
be handled with care, assuming a hazardous potential in the absence of complete safety data.
[1] This guide is intended for researchers, scientists, and drug development professionals to
ensure safe handling and disposal in a laboratory setting, thereby building trust and
demonstrating a commitment to safety beyond the product itself. Adherence to all local, state,
and federal regulations is mandatory.

l. Pre-Disposal Safety and Handling

Before beginning any disposal procedures, ensure you are wearing appropriate personal
protective equipment (PPE).

Recommended Personal Protective Equipment:
o Gloves: Nitrile rubber gloves are recommended.
o Eye Protection: Safety glasses or goggles.

o Lab Coat: A standard laboratory coat is required.

Il. Quantitative Data Summary
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While specific quantitative data for Triptohypol C is limited, the following table summarizes key

information, including data for the related compound Tripterin for reference.

Property Triptohypol C Tripterin (Celastrol) Reference
CAS Number 193957-89-9 34157-83-0 [1]
Molecular Formula C29H3804 C29H3804

-20°C (1 month) or
Storage Temperature -80°C (6 months), -20°C [1]

protect from light

Biological Activity

Potent Nur77-
targeting anti-

inflammatory agent.[1]

Proteasome inhibitor
with chymotrypsin-like

activity.

Toxicity Comparison

Less toxic than
Tripterin in HepG2
cells.[1]

Known to be toxic.

[1]

lll. Step-by-Step Disposal Protocol

This protocol outlines the recommended steps for the safe disposal of Triptohypol C waste.

Step 1: Segregate Waste

o Treat all materials that have come into contact with Triptohypol C as hazardous waste. This

includes:

o Unused or expired Triptohypol C powder.

o Solutions containing Triptohypol C.

o Contaminated labware such as pipette tips, vials, and gloves.

Step 2: Contain Waste

e Solid Waste:
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o Collect all solid waste, including contaminated gloves and labware, in a dedicated, clearly
labeled hazardous waste container.

o The container should be a puncture-resistant receptacle lined with a heavy-duty plastic
bag.

e Liquid Waste:

o Collect all liquid waste containing Triptohypol C in a dedicated, leak-proof, and
chemically resistant container (e.g., a glass or high-density polyethylene bottle).

o Ensure the container is tightly sealed to prevent spills and evaporation.

o Do not mix Triptohypol C waste with other chemical waste streams unless approved by
your institution's Environmental Health and Safety (EHS) department.

Step 3: Label Waste Container
o Clearly label the hazardous waste container with the following information:

"Hazardous Waste"

[¢]

[¢]

"Triptohypol C"

[e]

The approximate concentration and quantity of the waste.

The date the waste was first added to the container.

o

Step 4: Store Waste

o Store the sealed and labeled waste container in a designated and secure satellite
accumulation area within the laboratory.

e The storage area should be away from general laboratory traffic and incompatible chemicals.
Step 5: Arrange for Disposal

» Contact your institution's EHS department to schedule a pickup for the hazardous waste.
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» Follow all institutional procedures for waste manifest and pickup.

e Do not dispose of Triptohypol C down the drain or in the regular trash.

IV. Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of Triptohypol C.
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Caption: Workflow for the safe disposal of Triptohypol C.

Disclaimer: This guide is intended for informational purposes only and should not replace
institutional protocols or regulatory requirements. Always consult your institution's
Environmental Health and Safety department for specific guidance on hazardous waste
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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